Cas no 2172246-21-6 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• CAS No: 2172246-21-6
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 5786236
• PubChem ID: 165580432
• Update Time: 2025-10-18

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• EN300-1531862
• 3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• EN300-1532388
• EN300-1532055
• 2172246-21-6
• 3-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2171247-46-2
• 2171278-71-8
• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

• Inchi： 1S/C27H24N2O5/c30-25(28-18-7-5-6-16(12-18)26(31)32)17-13-19(14-17)29-27(33)34-15-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-12,17,19,24H,13-15H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： HZRVRFDWBLCNRJ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NC2C=CC=C(C(=O)O)C=2)=O)C1)=O

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2172246-21-6, known as 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclobutane ring with a benzoic acid group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group, a well-known protecting group in peptide synthesis, adds functional versatility to this compound, making it a valuable tool in various chemical and biological applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material development. The cyclobutane ring in the molecule is particularly interesting due to its strained geometry, which can impart unique electronic and steric properties to the compound. This feature has been exploited in designing novel pharmaceutical agents with enhanced bioavailability and selectivity.

In the realm of materials science, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid has been investigated for its potential as a building block in the construction of advanced polymers and hybrid materials. Its ability to form stable covalent bonds under mild conditions makes it an attractive candidate for applications in nanotechnology and optoelectronics. Researchers have also explored its role as a precursor for self-assembling monolayers, which are critical components in the development of sensors and electronic devices.

From a biological standpoint, this compound has shown promise in targeted drug delivery systems. The Fmoc group serves not only as a protective moiety but also as a biodegradable linker that can be cleaved under specific physiological conditions. This dual functionality enhances the compound's utility in designing drugs with controlled release profiles and reduced side effects. Recent studies have demonstrated its effectiveness in delivering therapeutic agents to specific tissues, paving the way for personalized medicine approaches.

The synthesis of 3-{(9H-fluoren-9-yl)methoxycarbonylamino}cyclobutaneamide benzoic acid involves a multi-step process that requires meticulous control over reaction conditions to ensure high purity and structural integrity. Key steps include the formation of the cyclobutane ring through ring-closing metathesis or other strain-inducing reactions, followed by functionalization with the Fmoc group using standard coupling techniques. The integration of green chemistry principles into these synthetic protocols has further enhanced the sustainability of this compound's production.

Looking ahead, the potential applications of this compound are vast and continually expanding. Its unique combination of structural features and functional groups positions it as a versatile building block for future innovations in chemistry and biology. As research progresses, we can expect new insights into its properties and applications, solidifying its role as an essential component in modern chemical research.